Ethyl 1-Methylimidazole-4-carboxylate
Overview
Description
Ethyl 1-Methylimidazole-4-carboxylate is a chemical compound with the molecular formula C7H10N2O2 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of substituted imidazoles, such as Ethyl 1-Methylimidazole-4-carboxylate, has seen recent advances. These heterocycles are key components to functional molecules that are used in a variety of everyday applications . The review highlights the bonds constructed during the formation of the imidazole .Molecular Structure Analysis
The molecular structure of Ethyl 1-Methylimidazole-4-carboxylate consists of an imidazole ring substituted at position 1 . The InChI code for this compound is 1S/C7H10N2O2/c1-3-11-7(10)6-4-9(2)5-8-6/h4-5H,3H2,1-2H3 .Physical And Chemical Properties Analysis
Ethyl 1-Methylimidazole-4-carboxylate is a solid substance at room temperature . It has a molecular weight of 154.17 .Scientific Research Applications
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Organic Synthesis : Imidazole derivatives are often used in organic synthesis and can be involved in the production of a wide range of chemicals, including pharmaceuticals, agrochemicals, and dyes .
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Catalysis : They can also serve as catalysts in certain reactions .
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Specialty Solvent : 1-Methylimidazole, a related compound, is used as a specialty solvent .
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Base in Chemical Reactions : It is also used as a base in various chemical reactions .
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Precursor to Ionic Liquids : 1-Methylimidazole is used as a precursor to some ionic liquids .
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Metal-Organic Frameworks (MOFs) : N-heterocyclic carboxylate ligands, which Ethyl 1-Methylimidazole-4-carboxylate could potentially act as, have been used in the construction of metal–organic frameworks (MOFs) for research into proton conduction .
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Organic Synthesis : Imidazole derivatives are often used in organic synthesis and can be involved in the production of a wide range of chemicals, including pharmaceuticals, agrochemicals, and dyes .
-
Catalysis : They can also serve as catalysts in certain reactions .
-
Specialty Solvent : 1-Methylimidazole, a related compound, is used as a specialty solvent .
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Base in Chemical Reactions : It is also used as a base in various chemical reactions .
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Precursor to Ionic Liquids : 1-Methylimidazole is used as a precursor to some ionic liquids .
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Metal-Organic Frameworks (MOFs) : N-heterocyclic carboxylate ligands, which Ethyl 1-Methylimidazole-4-carboxylate could potentially act as, have been used in the construction of metal–organic frameworks (MOFs) for research into proton conduction .
Safety And Hazards
properties
IUPAC Name |
ethyl 1-methylimidazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-3-11-7(10)6-4-9(2)5-8-6/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYPCWFKNFJRMQN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(C=N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30341433 | |
Record name | Ethyl 1-Methylimidazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30341433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-Methylimidazole-4-carboxylate | |
CAS RN |
41507-56-6 | |
Record name | Ethyl 1-Methylimidazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30341433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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